Cas no 2171213-39-9 ((1s,4s)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid)
(1s,4s)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (1s,4s)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid
- EN300-1544174
- (1r,4r)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid
- EN300-1571030
- 2172391-13-6
- EN300-1507438
- 2171213-39-9
- (1s,4s)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid
- 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid
- 2171186-19-7
-
- Inchi: 1S/C27H32N2O5/c30-25(29-19-14-12-18(13-15-19)26(31)32)11-5-6-16-28-27(33)34-17-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-10,18-19,24H,5-6,11-17H2,(H,28,33)(H,29,30)(H,31,32)
- InChI Key: WYNHYGRXDQTOBF-UHFFFAOYSA-N
- SMILES: OC(C1CCC(CC1)NC(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 683
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 105Ų
(1s,4s)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1571030-0.05g |
(1s,4s)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid |
2171213-39-9 | 0.05g |
$2829.0 | 2023-07-10 | ||
| Enamine | EN300-1571030-0.1g |
(1s,4s)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid |
2171213-39-9 | 0.1g |
$2963.0 | 2023-07-10 | ||
| Enamine | EN300-1571030-0.25g |
(1s,4s)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid |
2171213-39-9 | 0.25g |
$3099.0 | 2023-07-10 | ||
| Enamine | EN300-1571030-0.5g |
(1s,4s)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid |
2171213-39-9 | 0.5g |
$3233.0 | 2023-07-10 | ||
| Enamine | EN300-1571030-1.0g |
(1s,4s)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid |
2171213-39-9 | 1.0g |
$3368.0 | 2023-07-10 | ||
| Enamine | EN300-1571030-2.5g |
(1s,4s)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid |
2171213-39-9 | 2.5g |
$6602.0 | 2023-07-10 | ||
| Enamine | EN300-1571030-5.0g |
(1s,4s)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid |
2171213-39-9 | 5.0g |
$9769.0 | 2023-07-10 | ||
| Enamine | EN300-1571030-10.0g |
(1s,4s)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid |
2171213-39-9 | 10.0g |
$14487.0 | 2023-07-10 | ||
| Enamine | EN300-1571030-50mg |
(1s,4s)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid |
2171213-39-9 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1571030-100mg |
(1s,4s)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid |
2171213-39-9 | 100mg |
$2963.0 | 2023-09-24 |
(1s,4s)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on (1s,4s)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid
Recent Advances in the Study of (1s,4s)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid (CAS: 2171213-39-9)
The compound (1s,4s)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid (CAS: 2171213-39-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features and functional groups, has shown promising potential in various applications, including drug development, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly valuable in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern peptide-based drug discovery.
Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity, which are critical for its application in high-throughput screening and combinatorial chemistry. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its physicochemical properties and confirm its structural integrity. These efforts are pivotal in ensuring the reproducibility and scalability of its production, which is essential for its integration into industrial-scale pharmaceutical manufacturing.
In addition to its synthetic utility, (1s,4s)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid has been investigated for its biological activity. Preliminary in vitro studies suggest that it may interact with specific cellular targets, modulating pathways involved in inflammation and apoptosis. These findings open new avenues for its potential use as a scaffold in the design of novel therapeutic agents. However, further in vivo studies are required to validate its efficacy and safety profile.
The compound's role in peptide conjugation strategies has also been explored. Its ability to serve as a linker or spacer in peptide-drug conjugates (PDCs) has been demonstrated, highlighting its versatility in bioconjugation chemistry. This application is particularly relevant in the development of targeted cancer therapies, where precise delivery of cytotoxic agents to tumor cells is paramount. Researchers are now investigating the stability and release kinetics of conjugates incorporating this compound to optimize their therapeutic performance.
Despite these advancements, challenges remain in the widespread adoption of (1s,4s)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid. Issues such as solubility, stability under physiological conditions, and potential immunogenicity need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound in drug discovery and development.
In conclusion, (1s,4s)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid (CAS: 2171213-39-9) represents a valuable tool in chemical biology and pharmaceutical research. Its multifaceted applications, from peptide synthesis to targeted drug delivery, underscore its importance in advancing modern medicine. Continued research and innovation will undoubtedly expand its utility and contribute to the development of next-generation therapeutics.
2171213-39-9 ((1s,4s)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)